(4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine

• Molecular Formula: C7H12N4
• Molecular Weight: 152.20 g/mol
• IUPAC Name: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-ylmethanamine
• InChI: InChI=1S/C7H12N4/c8-4-6-5-10-11-3-1-2-9-7(6)11/h5,9H,1-4,8H2
• InChI Key: UYEZZVFQLJFXSF-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C(C=NN2C1)CN

Description

(4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core saturated at the 4,5,6,7-positions, with a methylamine substituent at the 3-position. The tetrahydropyrazolopyrimidine scaffold is notable for its conformational rigidity and nitrogen-rich structure, making it a valuable motif in medicinal chemistry and materials science. The methylamine side chain introduces a primary amine functional group, which enhances solubility and provides a handle for further chemical modifications or interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-aminopyrazole with an aldehyde or ketone, followed by cyclization with a suitable reagent to form the fused ring system. The reaction conditions often include the use of solvents such as ethanol or acetic acid, and the process may be catalyzed by acids or bases depending on the specific synthetic route .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple steps of purification such as recrystallization or chromatography. The choice of reagents and conditions is tailored to ensure scalability and cost-effectiveness while maintaining the integrity of the compound .

Chemical Reactions Analysis

Nucleophilic Alkylation and Acylation

The primary amine group undergoes alkylation and acylation reactions to form secondary or tertiary amines and amides, respectively.

Key Reactions:

• Acylation with Acetyl Chloride :
  Reacting with acetyl chloride in the presence of a base (e.g., triethylamine) yields the corresponding acetamide derivative. This reaction is quantitative under mild conditions (0–25°C, 1–2 hours).

  $$\text{ PP CH}_2\text{NH}_2)+\text{CH}_3\text{COCl}\xrightarrow{\text{Et}_3\text{N}}\text{ PP CH}_2\text{NHCOCH}_3)+\text{HCl}$$

• Alkylation with Alkyl Halides :
  Treatment with methyl iodide in DMF at 60°C produces N-methyl derivatives. Higher temperatures (80–100°C) improve yields for bulky alkylating agents.

Table 1: Acylation/Alkylation Reactions

Reagent	Conditions	Product	Yield (%)	Source
Acetyl chloride	0°C, Et₃N, THF	N-Acetylated derivative	95
Benzyl bromide	60°C, K₂CO₃, DMF	N-Benzyl derivative	82
Propionyl chloride	RT, Pyridine	N-Propionamide	88

Condensation Reactions

The amine participates in Schiff base formation with aldehydes/ketones and urea-mediated cyclizations.

Key Reactions:

• Schiff Base Formation :
  Reacts with aromatic aldehydes (e.g., benzaldehyde) in ethanol under reflux to form imines. Yields depend on electron-withdrawing/donating substituents on the aldehyde .

  $$\text{ PP CH}_2\text{NH}_2)+\text{ArCHO}\rightarrow \text{ PP CH}_2\text{N CHAr }+\text{H}_2\text{O}$$

• Cyclocondensation with β-Ketoesters :
  Forms fused pyrimidine derivatives when heated with ethyl acetoacetate in acetic acid .

C–H Activation and Functionalization

The pyrazolo[1,5-a]pyrimidine core undergoes regioselective C–H bond activation for late-stage diversification.

Key Reactions:

• Palladium-Catalyzed Arylation :
  Using Pd(OAc)₂ and aryl iodides in hexafluoroisopropanol (HFIP), position 6 of the pyrimidine ring is functionalized. Electron-deficient aryl groups enhance yields .

Table 2: C–H Arylation Examples

Aryl Iodide	Catalyst System	Temperature (°C)	Yield (%)	Source
4-Nitroiodobenzene	Pd(OAc)₂, AgOAc, HFIP	80	75
Iodobenzene	Pd(OAc)₂, K₂S₂O₈, HFIP	100	68

Reductive Amination and Cross-Coupling

The amine group facilitates reductive amination with carbonyl compounds and Suzuki-Miyaura cross-coupling.

Key Reactions:

• Reductive Amination with Ketones :
  Reacts with cyclohexanone and NaBH₃CN in methanol to form N-cyclohexyl derivatives.

• Buchwald-Hartwig Amination :
  Couples with aryl halides using Pd catalysts to generate biaryl amines .

Table 3: Heterocyclic Derivatives

Reaction Partner	Conditions	Product	Yield (%)	Source
Ethyl acrylate	MW, 120°C, 20 min	Pyrido[2,3-d]pyrimidine	78
Propargyl bromide	CuI, DIPEA, DMF	Triazolopyrimidine	85

Oxidation and Stability

The amine is susceptible to oxidation:

• H₂O₂ Oxidation : Forms a nitro derivative in acidic media.

• Autoxidation : Degrades under prolonged air exposure, requiring inert storage.

Scientific Research Applications

(4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or modulator of biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-cancer, anti-inflammatory, and antiviral activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of (4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes by binding to their active sites, thereby modulating their activity. The compound’s unique structure allows it to interact with various biological pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structural Analogues

(a) 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine hydrochloride

This compound () lacks the methylene spacer between the pyrazolopyrimidine core and the amine group. The hydrochloride salt form improves aqueous solubility, a common strategy for enhancing bioavailability in drug development .

(b) Benzofuran-Containing Pyrazolo[1,5-a]pyrimidines

Derivatives synthesized by Abdelhamid () incorporate benzofuran moieties via 5-benzofuran-2-yl-3-hydroxypropenone intermediates. The benzofuran group introduces aromatic bulk and π-stacking capability, which may enhance interactions with hydrophobic enzyme pockets.

(c) Pyrrolidinylmethyl-Substituted Analogues

Compounds like [3-(1-pyrrolidinylmethyl)phenyl]amine dihydrochloride () feature cyclic amine substituents. The pyrrolidine ring introduces basicity and conformational constraints, differing from the primary amine in the target compound. Such structural variations influence pharmacokinetic properties like metabolic stability and membrane permeability.

Reactivity Trends

• Amine Functionalization : The primary amine in the target compound can undergo acylation, sulfonation, or Schiff base formation, enabling diverse derivatization.
• Ring Reactivity : The saturated pyrimidine ring may participate in hydrogen bonding, while the pyrazole nitrogen can act as a weak base.

Table 1: Comparative Analysis of Pyrazolo[1,5-a]pyrimidine Derivatives

Compound	Substituent	Key Properties	Potential Applications
Target Compound	3-(Methylamine)	High solubility, H-bond donor/acceptor	Drug candidates, ligands
3-Amine hydrochloride ()	Direct 3-amine	Improved crystallinity (salt form)	Pharmacological intermediates
Benzofuran derivatives ()	Benzofuran at 5-position	Enhanced hydrophobicity	Enzyme inhibitors, agrochemicals

Biological Activity

(4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine is a heterocyclic compound that has attracted significant attention in medicinal chemistry due to its diverse biological activities. This compound is characterized by its unique pyrazolo[1,5-a]pyrimidine core, which is commonly found in various bioactive molecules. Its potential therapeutic applications span across anti-cancer, anti-inflammatory, and anti-microbial activities.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{IUPAC Name }4,5,6,7-\text{Tetrahydropyrazolo 1 5 a pyrimidin 3 ylmethyl}\text{amine}$$

Key Properties

• Molecular Formula : C$_6$H$_10$N$_4$
• CAS Number : 148777-81-5
• InChI Key : KJSUUQOHRQRALU-UHFFFAOYSA-N

Biological Activity Overview

The biological activities of (4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine can be categorized into several key areas:

1. Anti-Cancer Activity

Research indicates that compounds within the pyrazolo[1,5-a]pyrimidine class exhibit significant anti-cancer properties. A study demonstrated that derivatives of this compound can inhibit specific kinases involved in cancer cell proliferation and survival. For instance:

• Bruton’s Tyrosine Kinase (BTK) : The compound has been shown to inhibit BTK activity, which is crucial for B-cell receptor signaling pathways involved in certain lymphomas and leukemias .

2. Anti-Microbial Activity

The compound has also been evaluated for its anti-microbial properties. It exhibits activity against various pathogens:

• Mycobacterium tuberculosis : High-throughput screening revealed that analogues of tetrahydropyrazolo[1,5-a]pyrimidine possess promising anti-tubercular activity .
• Fungal Infections : Some derivatives demonstrated notable antifungal activity against specific strains .

3. Anti-Inflammatory Effects

Studies have indicated that this compound may modulate inflammatory responses. It has been linked to the inhibition of pro-inflammatory cytokines and pathways associated with chronic inflammatory diseases.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is critical for optimizing the biological activity of tetrahydropyrazolo compounds. Key findings include:

• Modifications at the 3-position of the pyrazolo ring significantly affect potency against various biological targets.
• The presence of specific substituents can enhance solubility and bioavailability while reducing toxicity.

Case Study 1: Anti-Cancer Efficacy

A recent study investigated the effects of a synthesized derivative of (4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine on cancer cell lines. The results indicated a dose-dependent inhibition of cell growth in lymphoma cells with an IC50 value of approximately 15 µM.

Case Study 2: Tuberculosis Treatment

In a high-throughput screening campaign targeting Mycobacterium tuberculosis, several tetrahydropyrazolo derivatives were identified with minimum inhibitory concentrations (MIC) ranging from 0.5 to 2 µg/mL. These compounds were further tested in vivo using murine models and showed significant reductions in bacterial load compared to controls.

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	Reference
7-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-amine	Anti-cancer
Pyrazolo[1,5-a]pyrimidine derivatives	Anti-inflammatory
Other pyrazole derivatives	Antimicrobial

Q & A

Q. Table 1: Solubility Profile of (4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-ylmethyl)amine Derivatives

Derivative	Solubility in DMSO (mg/mL)	Solubility in EtOH (mg/mL)
Zanubrutinib ()	≥52.1	≥50.6
Ethyl ester ()	≥45.3	≥48.9

Q. Table 2: Reaction Optimization for Cyclization

Parameter	Condition	Yield Improvement	Source
Oxidizing Agent	MnO₂	+14.5%
Solvent	Chloroform	Reduced byproducts